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Compound of Interest

Compound Name: 3,5-Dichloro-4-methylpyridine

Cat. No.: B009390

Introduction

3,5-Dichloro-4-methylpyridine is a halogenated pyridine derivative that serves as a key
intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] Its chemical
structure, featuring a chlorinated pyridine ring, makes it a versatile building block for creating
more complex molecules.[1][2] Proper handling and storage of this compound are critical to
ensure the safety of laboratory personnel and to maintain its chemical integrity for research and
development activities. These application notes provide detailed procedures for the safe
handling, storage, and disposal of 3,5-Dichloro-4-methylpyridine.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,5-Dichloro-4-methylpyridine is
provided in the table below. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula CeHsCI2N [3]
Molecular Weight 162.01 g/mol [3]

CAS Number 23784-09-0 (or 100868-46-0) [31[4]
Appearance Colorless to light yellow liquid [5]

Odor Strong odor [5]

pKa 0.62 £ 0.10 (Predicted) [5]
XLogP3 25 [3]

Storage Temperature

Room Temperature (in a dry,

sealed container)

[5]

Safety and Hazard Information

3,5-Dichloro-4-methylpyridine is classified as a hazardous substance. The following table

summarizes its GHS classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H311/H312: Toxic/Harmful in
Acute Toxicity, Dermal 3or4 ] ]

contact with skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation

Note: Hazard classifications can vary slightly between suppliers.
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Primary Hazards:

Irritant[3]

Harmful if swallowed, in contact with skin, or if inhaled[3][6][7]

Causes skin and serious eye irritation[3][8]

May cause respiratory irritation[3]

Experimental Protocols

The following protocols outline the recommended procedures for handling and storing 3,5-
Dichloro-4-methylpyridine in a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling the compound, ensure that the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are
mandatory.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
vapors or aerosols are generated, a NIOSH/MSHA approved respirator may be necessary.[6]

[7]
2. Handling Procedures

o Work Area: All handling of 3,5-Dichloro-4-methylpyridine should be conducted in a well-
ventilated chemical fume hood.[6]

» Dispensing: When transferring the liquid, use appropriate tools such as a calibrated pipette
or a syringe to minimize spills. Avoid generating aerosols or vapors.[6]
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e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the compound.[6][9] Contaminated clothing should be removed and
laundered before reuse.[8]

o Spill Management: In case of a spill, evacuate non-essential personnel. Absorb the spill with
an inert material (e.g., vermiculite, dry sand) and collect it into a suitable, labeled container
for disposal.[10][11] Ensure the area is well-ventilated. Do not allow the chemical to enter
drains.[6]

3. Storage Procedures
o Container: Keep the compound in its original, tightly closed container.[6][7]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.[6][7] The storage area should be locked or accessible only to authorized
personnel.[6]

o Incompatibilities: Store away from strong oxidizing agents and heat sources.[6][7]
4. Disposal Procedures

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.

» Disposal Method: Dispose of unused material and its container at an approved waste
disposal facility.[6] Follow all local, regional, and national regulations for hazardous waste
disposal.[7]

Visualized Workflows and Relationships

To further clarify the handling and safety protocols, the following diagrams have been
generated.

Caption: Experimental workflow for handling 3,5-Dichloro-4-methylpyridine.

Caption: Logical relationships for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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